methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate

• IUPAC Name: methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate
• InChI: InChI=1S/C18H19NO4/c1-4-23-16-11-6-5-8-14(16)17(20)19-15-10-7-9-13(12(15)2)18(21)22-3/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key: WXKOEEKYJPAIKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2C)C(=O)OC
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

Methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate, also known as EMBI, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EMBI is a derivative of methyl benzoate and has been found to exhibit promising biological activities, including anticancer, antiviral, and anti-inflammatory effects. In

Scientific Research Applications

Methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate has been extensively studied for its potential therapeutic applications. Several studies have reported its anticancer activity against various cancer cell lines, including breast, colon, and lung cancer. methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and suppress tumor growth. Additionally, methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate has been shown to possess antiviral activity against herpes simplex virus type 1 and type 2, and influenza virus. methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate is not fully understood. However, studies have suggested that methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate exerts its biological activities by interacting with various cellular targets. methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate has been found to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression. Inhibition of HDACs by methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate leads to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate has also been shown to inhibit the activity of viral DNA polymerase, thereby preventing viral replication.
Biochemical and Physiological Effects:
methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate has been found to exhibit several biochemical and physiological effects. Studies have reported that methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate inhibits the activity of HDACs, leading to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate has also been shown to inhibit the activity of viral DNA polymerase, thereby preventing viral replication. Additionally, methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate has been found to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent biological activities against various cellular targets. However, methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate also has some limitations. Its mechanism of action is not fully understood, and its toxicity and pharmacokinetic properties have not been extensively studied.

Future Directions

There are several future directions for the study of methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate. Further studies are needed to elucidate its mechanism of action and to determine its toxicity and pharmacokinetic properties. Additionally, the potential use of methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate as a therapeutic agent for cancer, viral infections, and inflammatory diseases should be explored further. The development of methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate derivatives with improved efficacy and reduced toxicity is also an area of interest for future research.

Synthesis Methods

The synthesis of methyl 3-[(2-ethoxybenzoyl)amino]-2-methylbenzoate involves the reaction of 3-amino-2-methylbenzoic acid with ethyl 2-bromoacetate in the presence of triethylamine. The resulting product is then reacted with 2-ethoxybenzoyl chloride, followed by methylation with dimethyl sulfate. The final product is obtained after purification through column chromatography.